Cas no 901240-76-4 (2-{2-(4-ethylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide)
2-{2-(4-ethylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-(4-ethylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide
- 2-[[2-(4-ethylphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(3-methoxypropyl)acetamide
- F3407-0996
- 2-((2-(4-ethylphenyl)-5-phenyl-1H-imidazol-4-yl)thio)-N-(3-methoxypropyl)acetamide
- 2-{[2-(4-ETHYLPHENYL)-5-PHENYL-1H-IMIDAZOL-4-YL]SULFANYL}-N-(3-METHOXYPROPYL)ACETAMIDE
- AKOS001789222
- 901240-76-4
-
- Inchi: 1S/C23H27N3O2S/c1-3-17-10-12-19(13-11-17)22-25-21(18-8-5-4-6-9-18)23(26-22)29-16-20(27)24-14-7-15-28-2/h4-6,8-13H,3,7,14-16H2,1-2H3,(H,24,27)(H,25,26)
- InChI Key: QEBGIMOXPRBJTF-UHFFFAOYSA-N
- SMILES: C(NCCCOC)(=O)CSC1=C(C2=CC=CC=C2)NC(C2=CC=C(CC)C=C2)=N1
Computed Properties
- Exact Mass: 409.18239829g/mol
- Monoisotopic Mass: 409.18239829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 10
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 92.3Ų
2-{2-(4-ethylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3407-0996-2μmol |
2-{[2-(4-ethylphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide |
901240-76-4 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3407-0996-5μmol |
2-{[2-(4-ethylphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide |
901240-76-4 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-0996-10μmol |
2-{[2-(4-ethylphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide |
901240-76-4 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-0996-20μmol |
2-{[2-(4-ethylphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide |
901240-76-4 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3407-0996-1mg |
2-{[2-(4-ethylphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide |
901240-76-4 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3407-0996-2mg |
2-{[2-(4-ethylphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide |
901240-76-4 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3407-0996-3mg |
2-{[2-(4-ethylphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide |
901240-76-4 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-0996-4mg |
2-{[2-(4-ethylphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide |
901240-76-4 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3407-0996-5mg |
2-{[2-(4-ethylphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide |
901240-76-4 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-0996-10mg |
2-{[2-(4-ethylphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide |
901240-76-4 | 10mg |
$79.0 | 2023-09-10 |
2-{2-(4-ethylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2-{2-(4-ethylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide
Introduction to Compound with CAS No 901240-76-4 and Product Name: 2-{2-(4-ethylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide
The compound in question, identified by the CAS number 901240-76-4, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research. The product name, 2-{2-(4-ethylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide, provides a detailed structural insight into its molecular composition. This compound belongs to a class of heterocyclic sulfides, which have garnered considerable attention due to their diverse biological activities and applications in drug development.
At the core of this molecule is the imidazole ring, a nitrogen-containing heterocycle that is widely recognized for its role in various biological processes. The presence of sulfur in the form of a sulfanyl group further enhances its pharmacological properties. The 4-ethylphenyl and 5-phenyl substituents contribute to the compound's lipophilicity, making it an attractive candidate for membrane-permeable drugs. Additionally, the 3-methoxypropyl side chain adds another layer of functional diversity, which can be exploited for modulating biological responses.
Recent advancements in medicinal chemistry have highlighted the importance of sulfanyl-containing compounds in the development of novel therapeutics. These molecules often exhibit potent interactions with biological targets, leading to significant pharmacological effects. For instance, studies have shown that sulfanyl groups can enhance binding affinity and selectivity, which are critical factors in drug design. The compound in question, with its unique structural features, is poised to be a valuable tool in exploring these interactions.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex imidazole core. Additionally, protecting group strategies have been employed to safeguard reactive sites during synthesis. These methodologies underscore the compound's complexity and the expertise required to produce it.
In terms of biological activity, preliminary studies suggest that this compound may possess inhibitory properties against certain enzymes and receptors relevant to neurological disorders. The imidazole ring and sulfanyl group are particularly noteworthy for their potential to interact with target proteins. Furthermore, the lipophilic nature of the 4-ethylphenyl and 5-phenyl substituents may facilitate cellular uptake, improving bioavailability. These characteristics make it an intriguing candidate for further investigation.
Current research trends indicate a growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The compound under discussion may offer a novel approach to this challenge due to its multifaceted structural features. By targeting specific PPIs, it could potentially disrupt pathological pathways associated with various diseases. This aligns with broader trends in drug discovery towards precision medicine and personalized therapies.
The development of computational models has also played a crucial role in understanding the pharmacological profile of this compound. Molecular docking studies have been used to predict binding interactions with potential targets, providing valuable insights into its mechanism of action. These computational approaches complement experimental work by offering rapid screening and optimization possibilities. Such integrative strategies are essential for advancing drug discovery efforts.
Future directions for research on this compound include exploring its efficacy in preclinical models and evaluating its safety profile. Pharmacokinetic studies will be critical to assess absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, toxicological assessments will be conducted to ensure its suitability for therapeutic applications. These studies are essential steps before transitioning from laboratory research to clinical development.
The impact of this compound extends beyond basic research; it holds promise for translational medicine. By bridging the gap between academic discovery and clinical application, it could contribute to addressing unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are vital for realizing this potential fully. Such partnerships can leverage resources and expertise to accelerate the development process.
In conclusion, the compound identified by CAS no 901240-76-4 represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases.
901240-76-4 (2-{2-(4-ethylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)